molecular formula C6H11N3OS B8376790 2-[(4-Methyl-1,2,5-oxadiazol-3-yl)methylthio]ethylamine CAS No. 78441-75-5

2-[(4-Methyl-1,2,5-oxadiazol-3-yl)methylthio]ethylamine

Cat. No.: B8376790
CAS No.: 78441-75-5
M. Wt: 173.24 g/mol
InChI Key: SHYXKUDRFDXBEH-UHFFFAOYSA-N
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Description

2-[(4-Methyl-1,2,5-oxadiazol-3-yl)methylthio]ethylamine is a useful research compound. Its molecular formula is C6H11N3OS and its molecular weight is 173.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

78441-75-5

Molecular Formula

C6H11N3OS

Molecular Weight

173.24 g/mol

IUPAC Name

2-[(4-methyl-1,2,5-oxadiazol-3-yl)methylsulfanyl]ethanamine

InChI

InChI=1S/C6H11N3OS/c1-5-6(9-10-8-5)4-11-3-2-7/h2-4,7H2,1H3

InChI Key

SHYXKUDRFDXBEH-UHFFFAOYSA-N

Canonical SMILES

CC1=NON=C1CSCCN

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 3-hydroxymethyl-4-methylfurazan (2.49 g; 21.8 mmoles) [prepared in Step A] and 2-aminoethanethiol hydrochloride (2.48 g; 21.8 mmoles) in 60 ml of 48% aqueous hydrobromic acid was stirred and heated at reflux temperature for 23 hours and then at ambient temperature for 40 hours. The excess hydrobromic acid was removed under reduced pressure, and the oil residue was dissolved in isopropyl alcohol, filtered through Celite and the product was crystallized from the filtrate. Recrystallization from isopropyl alcohol yielded the title compound as the hydrobromide salt, mp 142°-143°.
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